Cas no 896326-99-1 (N-(4-ethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)

• Product name: N-(4-ethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• CAS No: 896326-99-1
• MF: C₁₇H₁₆N₄O₃S
• MW: 356.398941993713
• CID: 5940905
• PubChem ID: 7256628

N-(4-ethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• F2543-0047
• N-(4-ethoxyphenyl)-2-((4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide
• N-(4-ethoxyphenyl)-2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• 896326-99-1
• AKOS024658787
• N-(4-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide
• Acetamide, N-(4-ethoxyphenyl)-2-[(4-oxo-4H-pyrido[1,2-a]-1,3,5-triazin-2-yl)thio]-

• Inchi： 1S/C17H16N4O3S/c1-2-24-13-8-6-12(7-9-13)18-15(22)11-25-16-19-14-5-3-4-10-21(14)17(23)20-16/h3-10H,2,11H2,1H3,(H,18,22)
• InChI Key： NFXYCQDRNQARTL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1=NC(=O)N2C=CC=CC2=N1

Computed Properties

• Exact Mass: 356.09431156g/mol
• Monoisotopic Mass: 356.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų
• XLogP3: 2.4

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 12.25±0.70(Predicted)

Additional information on N-(4-ethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

N-(4-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS 896326-99-1): A Comprehensive Overview

N-(4-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS 896326-99-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique molecular structure, belongs to the class of pyridotriazine derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both ethoxyphenyl and sulfanylacetamide moieties in its structure makes it a promising candidate for various therapeutic applications.

The chemical structure of N-(4-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide features a pyridotriazine core linked to an ethoxyphenyl group via a sulfanylacetamide bridge. This arrangement imparts unique physicochemical properties, such as moderate solubility in organic solvents and stability under standard laboratory conditions. Researchers have explored its potential as a kinase inhibitor, given the growing interest in targeted therapies for diseases like cancer and inflammatory disorders.

One of the most searched questions related to this compound is: "What are the potential applications of N-(4-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide in drug development?" Recent studies suggest that this compound exhibits promising activity against specific enzyme targets, particularly in the realm of signal transduction pathways. Its ability to modulate key cellular processes has made it a subject of interest in precision medicine, a hot topic in contemporary pharmaceutical research.

The synthesis of N-(4-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide typically involves multi-step organic reactions, including condensation and nucleophilic substitution processes. The purity and yield of the final product are critical factors, especially for researchers investigating its structure-activity relationships (SAR). Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound.

In the context of current market trends, there is growing demand for novel heterocyclic compounds like N-(4-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide in the pharmaceutical industry. The global focus on personalized medicine and targeted drug delivery systems has increased the relevance of such specialized molecules. Researchers are particularly interested in its potential as a lead compound for developing new classes of therapeutic agents.

Another frequently asked question is: "How does the ethoxyphenyl group influence the biological activity of N-(4-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide?" The ethoxy substitution on the phenyl ring is believed to enhance the compound's lipophilicity and membrane permeability, which are crucial factors for drug bioavailability. This modification also affects the compound's metabolic stability, making it more resistant to rapid degradation in biological systems.

The pyridotriazine scaffold present in N-(4-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide is structurally similar to purine bases, allowing it to interact with various biological targets. This characteristic has led to investigations into its potential as a nucleic acid binder or enzyme modulator. The compound's unique structure makes it particularly interesting for researchers working on epigenetic modifications, another trending topic in biomedical research.

From a safety perspective, standard laboratory precautions should be observed when handling N-(4-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound should be stored in a cool, dry place, protected from light and moisture to maintain its stability.

In conclusion, N-(4-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS 896326-99-1) represents an important class of heterocyclic compounds with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable subject for further investigation in the context of drug discovery and medicinal chemistry. As research continues, this compound may contribute to the development of novel therapeutic agents addressing unmet medical needs.